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Compound of Interest

Compound Name:
6-(Methylamino)pyrazine-2-

carboxylic acid

Cat. No.: B181394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The reproducibility of scientific experiments is a cornerstone of rigorous research and

development. In the context of novel chemical entities, establishing robust and repeatable

experimental protocols is critical for accurate evaluation of their therapeutic potential. This

guide provides a comparative analysis of 6-(Methylamino)pyrazine-2-carboxylic acid, a

pyrazine derivative with potential biological activity, and its alternatives. By presenting detailed

experimental methodologies, comparative data, and visual workflows, this document aims to

enhance the reproducibility of experiments involving this class of compounds.

Physicochemical Properties and Characterization
A critical first step in ensuring experimental reproducibility is the thorough characterization of

the starting material. Variations in purity, isomeric form, or crystalline structure can significantly

impact experimental outcomes. Below is a comparison of the known physicochemical

properties of 6-(Methylamino)pyrazine-2-carboxylic acid and a common alternative,

Pyrazinoic Acid.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b181394?utm_src=pdf-interest
https://www.benchchem.com/product/b181394?utm_src=pdf-body
https://www.benchchem.com/product/b181394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
6-(Methylamino)pyrazine-
2-carboxylic acid

Pyrazinoic Acid
(Alternative)

Molecular Formula C₆H₇N₃O₂[1] C₅H₄N₂O₂

Molecular Weight 153.14 g/mol [1] 124.10 g/mol

Melting Point 242-245 °C 222-225 °C

Appearance Light yellow to brown solid
White to off-white crystalline

powder

pKa Predicted: ~4.0 ~2.9

LogP Predicted: 0.0 -0.61

Solubility Data not readily available Soluble in water, ethanol

Experimental Protocols
Consistent and detailed experimental protocols are paramount for reproducibility. Below are

representative protocols for the synthesis and biological evaluation of 6-
(Methylamino)pyrazine-2-carboxylic acid and its analogs.

Synthesis of 6-(Methylamino)pyrazine-2-carboxylic acid
While a specific, detailed protocol for the synthesis of 6-(Methylamino)pyrazine-2-carboxylic
acid is not readily available in published literature, a plausible and reproducible method can be

adapted from general procedures for the synthesis of similar pyrazine derivatives. The following

protocol is a representative example based on the reaction of a chloropyrazine precursor with

an amine.

Reaction Scheme:

6-Chloropyrazine-2-carboxylic acid
+ Methylamine (in excess)

+ Base (e.g., K2CO3)
 in polar aprotic solvent (e.g., DMSO)

6-(Methylamino)pyrazine-2-carboxylic acid
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Caption: Synthesis of 6-(Methylamino)pyrazine-2-carboxylic acid.

Materials:

6-Chloropyrazine-2-carboxylic acid

Methylamine (40% in water or as a gas)

Potassium carbonate (K₂CO₃)

Dimethyl sulfoxide (DMSO)

Ethyl acetate

Hexane

Hydrochloric acid (HCl), 1M

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a solution of 6-Chloropyrazine-2-carboxylic acid (1 equivalent) in DMSO, add potassium

carbonate (2-3 equivalents).

Slowly add an excess of aqueous methylamine solution at room temperature.

Heat the reaction mixture to 80-100 °C and monitor the reaction progress by Thin Layer

Chromatography (TLC).

After completion, cool the reaction mixture to room temperature and pour it into water.

Acidify the aqueous solution to pH 3-4 with 1M HCl.

Extract the product with ethyl acetate (3 x volumes).
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Wash the combined organic layers with water and brine.

Dry the organic layer over anhydrous sodium sulfate and filter.

Concentrate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization from an appropriate solvent system (e.g.,

ethanol/water) or by column chromatography on silica gel.

Characterization:

The structure and purity of the synthesized 6-(Methylamino)pyrazine-2-carboxylic acid
should be confirmed by:

¹H NMR and ¹³C NMR spectroscopy: To confirm the chemical structure.

Mass Spectrometry (MS): To confirm the molecular weight.

High-Performance Liquid Chromatography (HPLC): To determine the purity.

Antimycobacterial Activity Assay (MIC Determination)
The following is a standard protocol for determining the Minimum Inhibitory Concentration

(MIC) of a compound against Mycobacterium tuberculosis.
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Preparation

Assay

Readout

Prepare serial dilutions of test compound

Inoculate microplate wells containing compound dilutions

Prepare M. tuberculosis H37Rv inoculum

Incubate plates at 37°C

Add resazurin indicator

Incubate and read fluorescence/color change

Determine MIC (lowest concentration with no growth)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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